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Compound of Interest

Compound Name: HOOCCH20-PEG4-CH2COOH

Cat. No.: B1679200

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with HOOCCH20-PEG4-CH2COOH.
Adherence to these procedures is critical for ensuring laboratory safety, experimental integrity,
and proper environmental stewardship.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for HOOCCH20-PEG4-CH2COOH is not
consistently available across all suppliers, the following information has been compiled from
various sources. It is imperative to handle this chemical with the care afforded to all laboratory

reagents.
Property Value Source
CAS Number 77855-75-5 [1]
Molecular Formula C12H2209 [1]
Molecular Weight 310.30 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Purity Typically 295% up to 99.31% [1][2]

B Soluble in water and most
Solubility ) [2]
organic solvents
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Hazard Identification and Personal Protective

Equipment (PPE)

Although polyethylene glycol (PEG) compounds are generally considered to have low toxicity,

the presence of dicarboxylic acid functional groups necessitates careful handling to mitigate

potential hazards such as skin and eye irritation.[3][4] The following PPE is recommended for
handling HOOCCH20-PEG4-CH2COOH.

PPE Category

Specific
Recommendations

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2][3]

Protects against potential
splashes which could cause

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[3][5]

Prevents direct skin contact
and potential irritation. Gloves
should be inspected before
use and changed if

contaminated.[5]

Body Protection

A standard, long-sleeved

laboratory coat.[2][3]

Protects skin and personal

clothing from spills.

Work Area

All handling procedures should

be conducted in a well-

ventilated chemical fume hood.

[3][5]

Minimizes the inhalation of any

potential aerosols or vapors.

Step-by-Step Handling and Storage Protocol

A systematic approach to handling and storage is crucial for safety and maintaining the integrity

of the compound.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

For long-term storage, a temperature of -20°C to 4°C is advisable to prevent degradation.[2]

Protect from light and moisture.[2]

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[2]
Weighing and Transfer:

o Designate a specific area within a chemical fume hood for handling.[5]

o To prevent the generation of aerosols, handle the liquid carefully.

» Use appropriate, clean laboratory equipment (e.g., pipettes, spatulas) for transfer.
» Seal the container immediately after use.

Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that came into contact with the
chemical.[5]

e Wash hands thoroughly with soap and water after handling is complete.[5]

Disposal Plan

Proper disposal of HOOCCH20-PEG4-CH2COOH and contaminated materials is essential to
protect personnel and the environment.

Waste Segregation and Collection:

¢ Uncontaminated Waste: Since polyethylene glycol is biodegradable, uncontaminated
HOOCCH20-PEG4-CH2COOH is not typically classified as hazardous waste.[6] However, it
should not be disposed of down the drain.[6][7]

» Contaminated Waste: If mixed with hazardous materials, the entire mixture must be treated
as hazardous waste, following the disposal requirements for the hazardous components.[7]
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» Containerization: Collect all waste in a designated, chemically compatible, and clearly
labeled container.[4][7] The label should include the full chemical name and any associated
hazards.[5]

Final Disposal:

e The sealed and labeled waste container must be disposed of in accordance with all
applicable local, state, and federal regulations.[4]

« Itis highly recommended to consult your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor for final disposal procedures.[3]

[7]

Experimental Protocol: General Bioconjugation

HOOCCH20-PEG4-CH2COOH is a symmetric PEG linker commonly used in the synthesis of
homo-PROTACSs and other bioconjugates.[1][8] The following is a generalized protocol for
activating the carboxylic acid groups for conjugation to an amine-containing molecule.

Objective: To activate the terminal carboxylic acid groups of HOOCCH20-PEG4-CH2COOH for
subsequent reaction with a primary amine.

Materials:
e HOOCCH20-PEG4-CH2COOH
¢ N-Hydroxysuccinimide (NHS)

* N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

e Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))
e Amine-containing molecule of interest

» Reaction vessel and magnetic stirrer
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» Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) for
reaction monitoring

Procedure:

e Dissolution: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or
argon), dissolve HOOCCH20-PEG4-CH2COOH in the appropriate anhydrous solvent.

e Activation: Add NHS (2.2 equivalents) and DCC or EDC (2.2 equivalents) to the solution.

o Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the
activation reaction by TLC or HPLC. The reaction is typically complete within 2-4 hours.

« Filtration (if using DCC): If DCC is used, a white precipitate of dicyclohexylurea (DCU) will
form. Remove the DCU by filtration.

» Conjugation: Add the amine-containing molecule (1.0 equivalent) to the activated linker
solution.

o Reaction: Allow the conjugation reaction to proceed at room temperature. The reaction time
will vary depending on the reactivity of the amine. Monitor the reaction by TLC or HPLC.

 Purification: Once the reaction is complete, purify the desired conjugate using an appropriate
chromatographic technique (e.g., column chromatography or preparative HPLC).

Workflow Diagrams
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Safe Handling Workflow for HOOCCH20-PEG4-CH2COOH
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Caption: Workflow for the safe handling of HOOCCH20-PEG4-CH2COOH.
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Spill Response Protocol
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Caption: Step-by-step protocol for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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